Cas no 887892-91-3 (N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide)

• Product Name: N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide
• CAS No: 887892-91-3
• MF: C₂₆H₂₄N₂O₄
• MW: 428.479766845703
• CID: 5842881
• PubChem ID: 16814354
• Update Time: 2025-10-24

N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyphenyl)-3-(4-phenylbutanamido)benzofuran-2-carboxamide
• 2-Benzofurancarboxamide, N-(2-methoxyphenyl)-3-[(1-oxo-4-phenylbutyl)amino]-
• AKOS024594206
• F0666-0224
• N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide
• AB00671413-01
• 887892-91-3
• N-(2-methoxyphenyl)-3-(4-phenylbutanoylamino)-1-benzofuran-2-carboxamide

• Inchi： 1S/C26H24N2O4/c1-31-22-16-8-6-14-20(22)27-26(30)25-24(19-13-5-7-15-21(19)32-25)28-23(29)17-9-12-18-10-3-2-4-11-18/h2-8,10-11,13-16H,9,12,17H2,1H3,(H,27,30)(H,28,29)
• InChI Key： MUHNUXIICQMQEG-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2C(NC(=O)CCCC2=CC=CC=C2)=C1C(NC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 428.17360725g/mol
• Monoisotopic Mass: 428.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 595.3±50.0 °C(Predicted)
• pka: 11.53±0.70(Predicted)

Additional information on N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide

N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide: A Comprehensive Overview

The compound N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide, identified by its CAS Registry Number 887892-91-3, is a highly specialized molecule with significant potential in the field of biopharmaceuticals and drug discovery. This compound belongs to a class of benzofurans fused with carboxamide functionality, making it an interesting candidate for various pharmacological applications.

Benzofuran derivatives have garnered considerable attention due to their diverse biological activities, including anti-inflammatory, antitumor, and enzyme inhibitory properties. The presence of the 2-methoxyphenyl group in this compound adds a layer of complexity to its pharmacokinetics and bioavailability, potentially enhancing its interactions with biological systems.

Recent studies have highlighted the importance of 4-phenylbutanamido substituents in modulating enzyme activity. This group is known to act as a potent inhibitor of various enzymes, including kinases and proteases, which are critical targets in drug discovery. The integration of this moiety into the benzofuran core suggests that this compound may exhibit enzyme inhibitory properties, making it a valuable tool in the development of therapeutic agents.

Furthermore, the carboxamide functionality at position 2 of the benzofuran ring is a key feature that contributes to its potential as a bioisostere. This functional group is known to enhance solubility and improve pharmacokinetic profiles, which are crucial for drug development. The combination of these structural elements positions this compound as a promising candidate for hit-to-lead optimization in pharmaceutical research.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of such compounds with high accuracy. Using tools like molecular docking and QSAR (Quantitative Structure-Activity Relationship) modeling, scientists can evaluate the potential of this compound as a lead molecule for various disease targets.

Additionally, the 1-benzofuran scaffold is recognized for its ability to act as a template for the development of antitumor agents. The integration of the 2-methoxyphenyl and 4-phenylbutanamido groups may enhance its antiproliferative activity against cancer cells, making it a compelling candidate for oncology research.

In conclusion, N-(2-methoxyphenyl)-3-(4-phenylbutanamido)-1-benzofuran-2-carboxamide represents an innovative and versatile molecule with broad applications in the biopharmaceutical industry. Its unique combination of structural features positions it as a valuable asset for researchers seeking to develop novel therapeutic agents.